3-Morpholinethione,5-(difluoromethyl)-5-(2-fluorophenyl)-

• Molecular Formula: C11H10F3NOS
• Molecular Weight: 261.27 g/mol
• IUPAC Name: 5-(difluoromethyl)-5-(2-fluorophenyl)morpholine-3-thione
• InChI: InChI=1S/C11H10F3NOS/c12-8-4-2-1-3-7(8)11(10(13)14)6-16-5-9(17)15-11/h1-4,10H,5-6H2,(H,15,17)
• InChI Key: BVGMFCQYZQSNEY-UHFFFAOYSA-N
• Canonical SMILES: C1C(=S)NC(CO1)(C2=CC=CC=C2F)C(F)F

Description

3-Morpholinethione,5-(difluoromethyl)-5-(2-fluorophenyl)- is a useful research compound. Its molecular formula is C11H10F3NOS and its molecular weight is 261.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-difluoromethyl-5-(2-fluoro-phenyl)-morpholin-3-one (141 g, 575 mmol) and Lawesson's reagent (132 g, 316 mmol) in 1400 ml of THF was heated at 68° C. for 1 h, cooled down and then evaporated. The residue was dissolved in 1 L DCM and filtered over 2 Kg silica gel with 10 L DCM to give 161 g of the title compound in the form of a greenish resin that slowly crystallized. The compound was used without further purification.